Cas no 2648934-38-5 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid)
(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
- (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
- 2648934-38-5
- EN300-1490397
-
- Inchi: 1S/C26H32N2O5/c1-4-17(3)24(25(30)31)28-23(29)13-16(2)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,24-/m0/s1
- InChI Key: VPURJXPCCCZSHG-HIVFDYDWSA-N
- SMILES: O(C(NCC(C)CC(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490397-0.05g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-0.1g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-0.25g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-0.5g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-1.0g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-2.5g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-5.0g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-10.0g |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1490397-50mg |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1490397-100mg |
(2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2648934-38-5 | 100mg |
$2142.0 | 2023-09-28 |
(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic Acid: A Comprehensive Overview
The compound with CAS No. 2648934-38-5, named as (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid, is a highly specialized organic molecule with significant applications in the field of peptide synthesis and drug development. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in modern chemical research.
The molecular structure of this compound is notable for its fluorenylmethoxycarbonyl (Fmoc) group, which plays a critical role in protecting amino groups during peptide synthesis. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the assembly of complex peptide sequences. The (2S,3S) configuration of the molecule ensures high enantioselectivity, which is essential for the development of chiral drugs and biologically active compounds.
Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomeric excess and bioavailability. The (2S,3S) configuration of this compound has been shown to enhance its stability and solubility, making it an ideal candidate for use in pharmaceutical applications. Researchers have also explored the potential of this compound in the synthesis of bioactive peptides, such as those involved in signaling pathways and enzyme inhibition.
In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of amino acids with Fmoc-protected derivatives. The use of stereoselective synthesis techniques has enabled the production of this compound with high optical purity. Advanced chromatographic methods, such as high-performance liquid chromatography (HPLC), are employed to ensure the purity and quality of the final product.
The application of this compound extends beyond peptide synthesis. It has been utilized in the development of novel drug delivery systems, where its unique properties contribute to improved drug targeting and reduced side effects. Recent research has also focused on its potential as a building block for the construction of complex natural products and synthetic analogs.
From an analytical perspective, this compound can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and confirm its stereochemical integrity. The use of chiral chromatography has further enhanced our ability to analyze and purify enantiomerically pure samples.
In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for use in preclinical studies. Its bioavailability and metabolic stability have been extensively studied, with results indicating that it has potential for further development into therapeutic agents. Researchers have also investigated its toxicity profile, with findings suggesting that it has low cytotoxicity under standard experimental conditions.
Looking ahead, there is significant interest in exploring the use of this compound in the development of next-generation therapeutics. Its unique combination of stereochemistry and functional groups makes it a promising candidate for use in targeted drug delivery systems and personalized medicine approaches.
In conclusion, (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid is a versatile compound with wide-ranging applications in chemical research and drug development. Its stereochemical properties and functional groups make it an invaluable tool for scientists working at the forefront of peptide synthesis and medicinal chemistry.
2648934-38-5 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)